Cas no 83739-57-5 (2-Thiophenecarboxylic acid, 3-amino-5-(4-pyridinyl)-, ethyl ester)

• Product Name: 2-Thiophenecarboxylic acid, 3-amino-5-(4-pyridinyl)-, ethyl ester
• CAS No: 83739-57-5
• MF: C₁₂H₁₂N₂O₂S
• MW: 248.300881385803
• CID: 1812558
• PubChem ID: 13092352
• Update Time: 2025-04-21

2-Thiophenecarboxylic acid, 3-amino-5-(4-pyridinyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 3-amino-5-(4-pyridinyl)-, ethyl ester
• ethyl 3-amino-5-(pyridin-4-yl)thiophene-2-carboxylate
• DB-297437
• QPSXOHNGNAZYIS-UHFFFAOYSA-N
• SCHEMBL3254787
• 83739-57-5
• EN300-6509958
• 3-Amino-5-pyridin-4-yl-thiophene-2-carboxylic acid ethyl ester

• Inchi： 1S/C12H12N2O2S/c1-2-16-12(15)11-9(13)7-10(17-11)8-3-5-14-6-4-8/h3-7H,2,13H2,1H3
• InChI Key： QPSXOHNGNAZYIS-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=C(C=C1C1C=CN=CC=1)N

Computed Properties

• Exact Mass: 248.06194880g/mol
• Monoisotopic Mass: 248.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 93.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives